Cas no 1030018-65-5 (Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate)

• Product Name: Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate
• CAS No: 1030018-65-5
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD32661356
• CID: 4779643
• Update Time: 2025-10-31

Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate
• methyl 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-5-carboxylate
• Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate

• MDL： MFCD32661356
• Inchi： 1S/C8H7N3O3/c1-14-8(13)5-4-7(12)11-6(10-5)2-3-9-11/h2-4,9H,1H3
• InChI Key： WTKRWKLMNSXDMQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)N=C2C=CNN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: -0.3
• Topological Polar Surface Area: 71

Additional information on Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate

Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate

The compound Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1030018-65-5) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and diverse biological activities. The molecule consists of a pyrazolo[1,5-a]pyrimidine core with a hydroxyl group at position 7 and a methyl ester group at position 5. These functional groups contribute to the compound's reactivity and stability, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in drug discovery. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties. In a groundbreaking study published in *Journal of Medicinal Chemistry*, scientists reported that Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate showed significant inhibitory activity against several key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

The synthesis of Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent advancement in this area was reported by researchers at the University of California, who developed a more efficient route using microwave-assisted synthesis. This method not only reduces reaction time but also enhances the yield of the final product. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to accelerate reactions and improve selectivity.

In terms of physical properties, Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate has a melting point of approximately 220°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate has been extensively studied in recent years. In addition to its anti-inflammatory properties, this compound has shown promise as an anticancer agent. A study conducted at the National Cancer Institute revealed that it induces apoptosis in several cancer cell lines by targeting key proteins involved in cell survival pathways. Furthermore, preclinical trials have demonstrated that this compound exhibits low toxicity to normal cells, making it a promising candidate for cancer therapy.

Another area where Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate has shown potential is in the field of material science. Researchers have explored its use as a building block for constructing advanced materials with unique electronic properties. For example, scientists at Stanford University have incorporated this compound into organic semiconductors to enhance their charge transport capabilities. This application highlights the versatility of this molecule beyond traditional pharmaceutical uses.

Looking ahead, the development of Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate derivatives is expected to open new avenues for drug discovery and material innovation. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its full potential. With ongoing advancements in synthetic chemistry and computational modeling techniques, the future of this compound appears bright.

In conclusion, Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1030018-65-5) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structure and diverse biological activities make it an invaluable tool for researchers seeking innovative solutions in medicine and materials science.